2-Chloro-6-isopropylnicotinic acid
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-Chloro-6-isopropylnicotinic acid involves the formation of amides from isonicotinic acid derivatives. In one study, a series of alkyland arylamides of 2-chloro-5,6-trimethyleneisonicotinic acids were synthesized and their pharmacological properties were investigated . Although the specific synthesis of 2-Chloro-6-isopropylnicotinic acid is not detailed, the methods used for similar compounds typically involve amide bond formation under various reaction conditions.
Molecular Structure Analysis
The molecular structure of compounds closely related to 2-Chloro-6-isopropylnicotinic acid has been determined using various spectroscopic techniques. For instance, a chloro-di-phenyltin(IV) complex with 2-mercapto-nicotinic acid was characterized by elemental analysis, FT-IR, and Mossbauer spectroscopy. X-ray diffraction was used to determine the crystal structure, revealing the coordination of the ligand to the metal center through sulfur and nitrogen atoms . This provides insight into the potential coordination chemistry of 2-Chloro-6-isopropylnicotinic acid derivatives.
Chemical Reactions Analysis
The reactivity of 2-Chloro-6-isopropylnicotinic acid derivatives can be inferred from related studies. The chloro-di-phenyltin(IV) complex mentioned earlier was used to study its influence on the catalytic oxidation of linoleic acid by the enzyme lipoxygenase. This suggests that derivatives of 2-Chloro-6-isopropylnicotinic acid may interact with biological molecules and could be involved in catalytic processes .
Physical and Chemical Properties Analysis
While the physical and chemical properties of 2-Chloro-6-isopropylnicotinic acid itself are not directly reported, related compounds exhibit a range of properties. For example, the chloro-di-phenyltin(IV) complex with 2-mercapto-nicotinic acid has a monoclinic crystal structure and specific geometric parameters around the tin atom . The substituted amides of 2-chloro-isonicotinic acids synthesized in another study were evaluated for their anti-inflammatory, analgesic, and anticonvulsive properties, indicating the potential for diverse biological activities .
Safety and Hazards
properties
IUPAC Name |
2-chloro-6-propan-2-ylpyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c1-5(2)7-4-3-6(9(12)13)8(10)11-7/h3-5H,1-2H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JFFDBWXZMOAYBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC(=C(C=C1)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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